N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-cyclohexyl-3-(methanesulfonamido)-4-methylbenzamide
• InChI: InChI=1S/C15H22N2O3S/c1-11-8-9-12(10-14(11)17-21(2,19)20)15(18)16-13-6-4-3-5-7-13/h8-10,13,17H,3-7H2,1-2H3,(H,16,18)
• InChI Key: LDBFHWOVLVNWHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2CCCCC2)NS(=O)(=O)C
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide, also known as CMS121, is a novel small molecule that has garnered a lot of attention in the scientific community due to its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide is not fully understood, but it is thought to act on multiple targets within the cell. It has been shown to modulate the activity of various enzymes and receptors, including the histone deacetylase enzyme and the adenosine receptor. Furthermore, N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to activate the Nrf2/ARE signaling pathway, which is involved in the regulation of cellular stress response.
Biochemical and Physiological Effects
N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide has a wide range of biochemical and physiological effects, including anti-inflammatory, anti-oxidant, and neuroprotective effects. It has been shown to reduce the production of pro-inflammatory cytokines and oxidative stress, which are involved in the pathogenesis of many diseases. Furthermore, N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to increase the expression of neurotrophic factors, which are involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide in lab experiments is its high potency and selectivity, which allows for precise targeting of specific pathways and receptors. However, one of the limitations of using N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are many potential future directions for the study of N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide, including further investigation of its mechanism of action and its potential therapeutic applications. One area of particular interest is the use of N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide in the treatment of neurodegenerative diseases, as it has shown promising results in preclinical studies. Furthermore, the use of N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce potential side effects.

Scientific Research Applications

N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied in various scientific research applications, including as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Furthermore, N-cyclohexyl-4-methyl-3-[(methylsulfonyl)amino]benzamide has been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells.